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Compound of Interest

Compound Name: MK2-IN-7

Cat. No.: B12855833

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

MK2-IN-7 is a potent and selective inhibitor of MAPK-activated protein kinase 2 (MK2 or

MAPKAPK2), a key serine/threonine kinase downstream of p38 MAPK.[1] The p38/MK2

signaling pathway is a critical regulator of cellular responses to stress and inflammation,

playing a significant role in the production of pro-inflammatory cytokines such as TNF-α, IL-1β,

and IL-6.[2][3][4] Dysregulation of this pathway is implicated in a variety of diseases, including

inflammatory conditions and cancer.[5][6] MK2-IN-7 offers a valuable tool for investigating the

physiological and pathological roles of the p38/MK2 axis. Unlike direct p38 MAPK inhibitors,

which can have significant side effects, targeting MK2 provides a more specific approach to

modulate this pathway.[5][7]

Mechanism of Action:

MK2-IN-7 is a non-ATP competitive inhibitor of MK2.[1] Upon activation by environmental

stresses or inflammatory cytokines, p38 MAPK phosphorylates and activates MK2.[2][8]

Activated MK2 then phosphorylates a range of downstream substrates, including heat shock

protein 27 (HSP27) and tristetraprolin (TTP), which are involved in actin remodeling, cell

migration, and the regulation of mRNA stability of inflammatory cytokines.[2][7] MK2-IN-7 binds
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to MK2 and locks it in a conformation that prevents its activation by p38 MAPK, thereby

inhibiting the downstream signaling cascade.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. assaygenie.com [assaygenie.com]

3. The p38MAPK-MK2 Signaling Axis as a Critical Link Between Inflammation and Synaptic
Transmission - PMC [pmc.ncbi.nlm.nih.gov]

4. Selective Inhibition of the MK2 Pathway: Data From a Phase IIa Randomized Clinical Trial
in Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]

5. Mitogen-activated protein kinase-activated protein kinase-2 (MK2) and its role in cell
survival, inflammatory signaling, and migration in promoting cancer - PMC
[pmc.ncbi.nlm.nih.gov]

6. pure.psu.edu [pure.psu.edu]

7. Targeting Mitogen-activated Protein Kinase-activated Protein Kinase 2 (MAPKAPK2,
MK2): Medicinal Chemistry Efforts to Lead Small Molecule Inhibitors to Clinical Trials - PMC
[pmc.ncbi.nlm.nih.gov]

8. p38 MAPK Signaling | Cell Signaling Technology [cellsignal.com]

To cite this document: BenchChem. [Application Notes and Protocols for MK2-IN-7].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12855833/docs#application-notes-and-protocols-for-
mk2-in-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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